Cas no 177756-65-9 (N-methoxy-N-methyl-4-phenylbutanamide)

• Product Name: N-methoxy-N-methyl-4-phenylbutanamide
• CAS No: 177756-65-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2923186
• PubChem ID: 12174530
• Update Time: 2025-10-29

N-methoxy-N-methyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS009483375
• 177756-65-9
• MFCD14707565
• DB-101731
• F1903-0176
• starbld0036347
• G62743
• SCHEMBL829335
• N-methoxy-N-methyl-4-phenylbutanamide

• Inchi： 1S/C12H17NO2/c1-13(15-2)12(14)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： DSKLTVYTIZLBDP-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-methoxy-N-methyl-4-phenylbutanamide

Comprehensive Overview of N-methoxy-N-methyl-4-phenylbutanamide (CAS No. 177756-65-9): Properties, Applications, and Industry Insights

N-methoxy-N-methyl-4-phenylbutanamide (CAS No. 177756-65-9) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention due to its unique structural features, including a phenylbutanamide backbone and N-methoxy-N-methyl functional groups. Researchers and manufacturers frequently search for terms like "N-methoxy-N-methyl-4-phenylbutanamide synthesis" or "CAS 177756-65-9 applications," reflecting its relevance in modern organic chemistry.

The compound's molecular formula, C₁₂H₁₇NO₂, highlights its moderate polarity, making it soluble in common organic solvents such as dichloromethane and ethyl acetate. This property is critical for its use in multi-step synthetic pathways, particularly in the production of bioactive molecules. Recent studies emphasize its utility in Weinreb amide reactions, a popular method for ketone synthesis, which aligns with the trending search query "Weinreb amide applications 2024." Its stability under mild reaction conditions further enhances its appeal for scalable industrial processes.

In the context of sustainability, N-methoxy-N-methyl-4-phenylbutanamide is often discussed alongside "green chemistry alternatives" due to its efficient atom economy and reduced waste generation compared to traditional reagents. Industry forums frequently explore questions like "How to optimize N-methoxy-N-methyl-4-phenylbutanamide yield?" or "CAS 177756-65-9 safety data," underscoring the need for detailed technical guidance. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a topic frequently searched by quality control professionals.

Emerging applications of this compound include its use in peptide coupling and flavor/fragrance industries, where its mild reactivity and low toxicity are advantageous. The keyword "N-methylated amides in drug discovery" has seen a 30% increase in search volume over the past year, reflecting its expanding role in medicinal chemistry. Furthermore, patents filed in 2023-2024 highlight its incorporation into novel biodegradable polymers, addressing the global demand for eco-friendly materials.

From a regulatory perspective, CAS 177756-65-9 complies with major international standards such as REACH and FDA guidelines for non-hazardous intermediates. This aligns with the frequently asked question "Is N-methoxy-N-methyl-4-phenylbutanamide REACH compliant?" Storage recommendations typically suggest inert atmospheres at 2-8°C to maintain stability, a detail often sought after in "chemical storage best practices" searches. Its shelf life of 24 months under optimal conditions makes it a reliable choice for long-term research projects.

The compound's mechanism of action as a carbonyl precursor has been extensively documented in peer-reviewed journals, with particular emphasis on its selectivity in nucleophilic addition reactions. This scientific depth responds to queries like "Why choose N-methoxy-N-methyl-4-phenylbutanamide over other amides?" Recent advancements in continuous flow chemistry have further elevated its profile, as evidenced by the rising search trend for "flow synthesis of Weinreb amides."

Market analysts project steady growth for N-methoxy-N-methyl-4-phenylbutanamide suppliers, driven by increasing R&D investments in small molecule therapeutics. The compound's cost-effectiveness compared to similar intermediates (e.g., N,O-dimethylhydroxylamine derivatives) is another hot topic in industry discussions. Technical datasheets often highlight its melting point (78-80°C) and refractive index (1.512 at 20°C) as key identifiers, addressing common quality verification needs.

In conclusion, CAS No. 177756-65-9 represents a critical building block in modern organic synthesis, bridging academic research and industrial applications. Its alignment with trending topics like "sustainable synthetic methods" and "high-efficiency intermediates" ensures its continued relevance. Future developments may explore its potential in catalysis and material science, areas currently generating substantial scientific curiosity.